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Compound of Interest

Compound Name:
2-Isobutyl-4,4,5,5-tetramethyl-

1,3,2-dioxaborolane

Cat. No.: B1338277 Get Quote

Technical Guide: Isobutyl Pinacol Boronate
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Isobutyl Pinacol Boronate, a common reagent

in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Core Chemical Properties
Isobutyl Pinacol Boronate, systematically named 2-isobutyl-4,4,5,5-tetramethyl-1,3,2-
dioxaborolane, is a stable, solid boronic acid ester. Its fundamental chemical properties are

summarized below.

Data Presentation: Quantitative Summary
The essential quantitative data for Isobutyl Pinacol Boronate is presented in the table below for

quick reference.

Property Value Citation

Molecular Formula C₁₀H₂₁BO₂ [1]

Molecular Weight 184.08 g/mol [1]

CAS Number 67562-20-3 [1]
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Logical Structure of Isobutyl Pinacol Boronate
The chemical name "Isobutyl Pinacol Boronate" describes the three key structural components

of the molecule. The following diagram illustrates the logical relationship between these

components that form the final ester.
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Caption: Logical workflow showing the constituent parts forming Isobutyl Pinacol Boronate.

Experimental Protocols
Determining the molecular weight and formula of a known compound like Isobutyl Pinacol

Boronate is typically achieved through a combination of mass spectrometry and elemental

analysis.

1. Mass Spectrometry for Molecular Weight Determination
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Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion, which

corresponds to the molecular weight.

Methodology:

A dilute solution of Isobutyl Pinacol Boronate is prepared in a suitable volatile solvent (e.g.,

acetonitrile or methanol).

The solution is introduced into a mass spectrometer, typically using a soft ionization

technique such as Electrospray Ionization (ESI) or Chemical Ionization (CI) to minimize

fragmentation.

The instrument analyzes the m/z of the resulting ions. For Isobutyl Pinacol Boronate, a

prominent peak corresponding to the molecular ion [M]+ or a common adduct (e.g.,

[M+H]+ or [M+Na]+) is identified.

The molecular weight is confirmed from the m/z value of the parent peak. High-resolution

mass spectrometry (HRMS) can be used to confirm the value to several decimal places,

which also helps in confirming the elemental composition.

2. Elemental Analysis for Molecular Formula Determination

Objective: To determine the percentage composition of each element (Carbon, Hydrogen,

Boron, Oxygen) in the compound.

Methodology:

A precisely weighed sample of pure Isobutyl Pinacol Boronate is subjected to combustion

analysis for carbon and hydrogen. The sample is burned in an excess of oxygen, and the

resulting CO₂ and H₂O are collected and weighed to determine the mass percentages of C

and H.

Boron and Oxygen content can be determined by other specific analytical methods, such

as Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) for boron or

pyrolysis for oxygen.
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The experimentally determined percentage composition is then compared to the

theoretical percentages calculated from the proposed molecular formula (C₁₀H₂₁BO₂). A

close match between the experimental and theoretical values confirms the molecular

formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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